Cas no 2229072-85-7 (3-(5-methoxy-2-nitrophenyl)propan-1-ol)

• Product Name: 3-(5-methoxy-2-nitrophenyl)propan-1-ol
• CAS No: 2229072-85-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6367680
• PubChem ID: 165697941
• Update Time: 2025-08-04

3-(5-methoxy-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-2-nitrophenyl)propan-1-ol
• EN300-1788497
• 2229072-85-7

• Inchi： 1S/C10H13NO4/c1-15-9-4-5-10(11(13)14)8(7-9)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： BDOZUYLKFPCEIX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)CCCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.3Ų

Additional information on 3-(5-methoxy-2-nitrophenyl)propan-1-ol

3-(5-Methoxy-2-Nitrophenyl)Propan-1-Ol: A Comprehensive Overview

The compound 3-(5-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 2229072-85-7) is a chemically synthesized organic compound with a unique structure that combines aromatic and aliphatic functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a phenyl ring substituted with a methoxy group at the 5-position and a nitro group at the 2-position, connected to a propanol chain via a carbon-carbon bond. This structure imparts the compound with distinct chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of 3-(5-methoxy-2-nitrophenyl)propan-1-ol in the development of novel drug delivery systems. The methoxy and nitro groups on the aromatic ring contribute to the compound's ability to interact with biological systems, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug development. The nitro group, known for its electron-withdrawing properties, plays a crucial role in modulating the reactivity of the molecule during synthesis reactions.

In addition to its pharmaceutical applications, 3-(5-methoxy-2-nitrophenyl)propan-1-ol has shown promise in materials science. Its aliphatic chain provides flexibility, while the aromatic ring contributes rigidity, making it an ideal candidate for use in polymer synthesis. Recent advancements in polymer chemistry have demonstrated that this compound can be incorporated into polymeric materials to enhance their mechanical and thermal properties. This dual functionality makes it a valuable building block for developing high-performance materials suitable for aerospace, automotive, and electronic industries.

The synthesis of 3-(5-methoxy-2-nitrophenyl)propan-1-ol involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. Researchers have optimized these processes to achieve higher yields and better purity levels. The use of green chemistry principles in its synthesis has also been explored, with efforts focused on reducing waste and minimizing environmental impact. These advancements not only make the compound more accessible but also align with global sustainability goals.

From an environmental perspective, understanding the fate and transport of 3-(5-methoxy-2-nitrophenyl)propan-1-ol in natural systems is critical for assessing its potential ecological risks. Studies have shown that the compound undergoes biodegradation under specific conditions, with microbial activity playing a significant role in its transformation. However, further research is needed to fully understand its long-term impact on ecosystems and develop strategies for safe handling and disposal.

In conclusion, 3-(5-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 2229072-85-) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research and development activities. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in shaping future technologies and therapeutic solutions.